Cinnamyl cinnamate

• IUPAC Name: [(E)-3-phenylprop-2-enyl] (E)-3-phenylprop-2-enoate
• InChI: InChI=1S/C18H16O2/c19-18(14-13-17-10-5-2-6-11-17)20-15-7-12-16-8-3-1-4-9-16/h1-14H,15H2/b12-7+,14-13+
• InChI Key: NQBWNECTZUOWID-MZXMXVKLSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CCOC(=O)C=CC2=CC=CC=C2
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/COC(=O)/C=C/C2=CC=CC=C2
• Molecular Formula: C18H16O2
• Molecular Weight: 264.3 g/mol
• Physical Description: White or colourless crystals, mild, balsamic, floral odour
• Solubility: insoluble in water; soluble in oils, moderately soluble (in ethanol)
• Density: n/a
• CAS RN: 122-69-0, 40918-97-6

Description

Cinnamyl cinnamate is a mixture of isomers with a linear formula of C6H5CH=CHCO2CH2CH=CHC6H5. It has a molecular weight of 264.32. It can be used as a flavoring agent and a fragrance ingredient.

Synthesis Analysis

This compound can be extracted from storax. It can also be synthesized by the prolonged reaction of aluminum ethylate with cinnamic aldehyde in absolute ether. Another method involves the reaction of benzaldehydes with phosphorane, providing the (E,E)- cinnamyl cinnamates in high yields together with the (E,Z)- esters in low yields in the same reaction.

Molecular Structure Analysis

The molecular structure of this compound is available as a 2D Mol file or as a computed 3D SD file. The IUPAC Standard InChI is InChI=1S/C18H16O2/c19-18(14-13-17-10-5-2-6-11-17)20-15-7-12-16-8-3-1-4-9-16/h1-14H,15H2.

Chemical Reactions Analysis

The aldehydes on reaction with phosphorane provide the (E,E)- cinnamyl cinnamates in high yields together with the (E,Z)- esters in low yields in the same reaction.

Physical And Chemical Properties Analysis

This compound forms rectangular, prismic crystals. It is soluble in alcohol, ether, and benzene.

Scientific Research Applications

Anti-Cancer Properties

• A study by Reddy et al. (2015) demonstrated the potential of cinnamic acid derivatives as anti-cancer agents. Novel cinnamyl sulfonamide hydroxamate derivatives were synthesized and evaluated for their cytotoxicity against human cancer cell lines, showing potent anti-cancer activity.

Antimicrobial and Antifungal Effects

• Research by Lotti et al. (2012) identified (E,Z)-cinnamyl cinnamate in Honduran propolis. This compound, along with others, showed inhibitory effects on Saccharomyces cerevisiae multidrug resistance protein, indicating potential antimicrobial properties.

Flavor and Fragrance Industry

• Eilerman (2000) discussed the use of cinnamic derivatives like cinnamyl cinnamate in the flavor and fragrance industry. These compounds are widely used in food, pharmaceuticals, and cosmetics for their aromatic properties.

Biotechnological Production

• Johannsen et al. (2020) described a pilot-scale operation for the synthesis of this compound from cinnamyl aldehyde using a multi-enzymatic cascade reaction. This highlights the potential for sustainable industrial production of this compound.

Pharmacology and Toxicology

• De et al. (2011) reviewed the synthesis and biological evaluation of various cinnamoyl derivatives, including this compound, in anticancer research. This review underscores the significance of cinnamic acid derivatives in medicinal research.

Mechanism of Action

Target of Action

Cinnamyl cinnamate, a phenylpropanoid compound, has been found to exhibit antimicrobial activity against pathogenic fungi and bacteria . The primary targets of this compound are the ergosterol present in the fungal plasmatic membrane and the cell wall . Ergosterol is a crucial component of fungal cell membranes, and its disruption can lead to cell death. In bacteria, the cell wall is a critical structure that maintains the shape and integrity of the cell .

Mode of Action

This compound interacts directly with its targets, leading to significant changes in the cells. It interacts with the ergosterol in the fungal plasmatic membrane and the cell wall, disrupting their structure and function . This interaction can lead to cell death, making this compound an effective antimicrobial agent .

Biochemical Pathways

This compound affects the cinnamate/monolignol pathway, which provides precursors for various phenylpropanoid compounds, including lignins, lignans, p-hydroxycinnamate esters, coumarins, suberins, flavonoids, stilbenes, and more . This pathway plays a central role in plant secondary metabolism . The disruption of this pathway by this compound can lead to significant downstream effects, impacting the synthesis of these compounds.

Pharmacokinetics

It’s known that the compound’s bioavailability and efficacy can be influenced by these properties

Result of Action

The interaction of this compound with its targets leads to the disruption of cell structures, such as the fungal plasmatic membrane and the bacterial cell wall . This disruption can lead to cell death, making this compound an effective antimicrobial agent . Additionally, its impact on the cinnamate/monolignol pathway can affect the synthesis of various phenylpropanoid compounds .

Action Environment

The action, efficacy, and stability of this compound can be influenced by environmental factors. For instance, the pH of the environment can affect the solubility of this compound and its derived flavonoids . Additionally, temperature and light conditions need to be kept constant to ensure the quality of this compound

Safety and Hazards

When handling Cinnamyl cinnamate, it is recommended to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eye. Use of personal protective equipment and chemical impermeable gloves is advised. Ensure adequate ventilation, remove all sources of ignition, and evacuate personnel to safe areas.

Future Directions

Cinnamyl cinnamate is one of the most important constituents of storax and is also found in white Peru and Honduras balsams. It has been isolated from the essential oil of the berries of Lavungo scandens, which is said to be of high medicinal value especially in curing baldness. It is used in industry for the manufacturing of soaps, detergents, lotions, and perfumes. It has also been used as intermediates for the synthesis of lignans.

Biochemical Analysis

Biochemical Properties

Cinnamyl cinnamate interacts with various enzymes and proteins in biochemical reactions. It is synthesized from cinnamic acid, which is formed from phenylalanine by the enzyme phenylalanine ammonia lyase (PAL) . The cinnamyl-CoA ester is then formed from cinnamic acid by the activity of hydroxycinnamate-CoA ligase .

Cellular Effects

This compound has been shown to have antiproliferative activity on different cell lines, including MCF7 (breast adenocarcinoma), A549 (lung cancer), HL60 (leukemia), and Hela (cervical cancer) . It also has antimicrobial and antifungal activities , which may affect the permeability of microbial cell membranes .

Molecular Mechanism

The molecular mechanism of this compound involves its interaction with various biomolecules. For instance, it is reduced to cinnamaldehyde by cinnamyl-CoA reductase . Cinnamaldehyde is known to induce a type of DNA damage that elicits recombinational DNA repair, reducing spontaneous mutations .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. For instance, it has been shown to significantly inhibit NO production and suppress the mRNA expression of pro-inflammatory cytokines and chemokines in lipopolysaccharide (LPS)-activated cells .

Dosage Effects in Animal Models

The effects of this compound can vary with different dosages in animal models. For instance, it has been shown to reduce fasting and postprandial plasma glucose and HbA1c in animal models .

Metabolic Pathways

This compound is involved in the cinnamate/monolignol pathway, which provides precursors for various phenylpropanoid compounds including lignins, lignans, neolignans, p-hydroxycinnamate esters, coumarins, suberins, flavonoids, stilbenes, and more .

Subcellular Localization

Related compounds such as cinnamic acid 4-hydroxylase (C4H), a key enzyme in lignin biosynthesis, have been shown to be localized to the endoplasmic reticulum in plants . This suggests that this compound may also be found in similar subcellular locations.

Q & A

A: While not extensively studied, one study identified cinnamyl cinnamate as a potential contributor to the anti-inflammatory activity observed in extracts of Dioscorea alata tuber. These extracts demonstrated downregulation of pro-inflammatory signals, including nitric oxide, TNF-α, COX-1, COX-2, and PGE2 []. Further research is needed to confirm the direct anti-inflammatory effects of isolated this compound and its underlying mechanisms.

ANone: The molecular formula of this compound is C18H16O2, and its molecular weight is 264.32 g/mol.

A: Yes, spectroscopic data, including NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry), has been used to characterize this compound. For instance, 2D NMR and ESI-MS/MS techniques were employed to confirm the structure of a new (E,Z)-cinnamyl cinnamate isomer isolated from Honduran propolis [].

A: Yes, this compound has been successfully synthesized through a multi-enzyme cascade reaction using cinnamyl aldehyde as a starting material [, , ]. This process involves a three-enzyme system with integrated cofactor regeneration and in situ intermediate separation, demonstrating the potential for biocatalytic production of this valuable compound.

A: Yes, computational methods like Structure-Based Virtual Screening (SBVS) and Induced Fit Docking (IFD) have been employed to investigate this compound's potential as a kinase inhibitor []. These studies used X-ray crystal structures of protein kinases and a chemoinformatics database to predict binding affinities and potential multi-target activity.

A: While limited information is available specifically on this compound, structural modifications of related compounds, like cinnamic acid derivatives, are known to impact their biological activities []. Further research is needed to understand how specific modifications to the this compound structure influence its activity, potency, and selectivity towards various targets.